Cas no 34006-76-3 (1,2-Benzenedicarboxylic acid, butyl methyl ester)

1,2-Benzenedicarboxylic acid, butyl methyl ester structure
34006-76-3 structure
Product Name:1,2-Benzenedicarboxylic acid, butyl methyl ester
CAS No:34006-76-3
MF:C13H16O4
MW:236.263744354248
CID:94570
PubChem ID:36655
Update Time:2025-04-18

1,2-Benzenedicarboxylic acid, butyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, butyl methyl ester
    • 2-O-butyl 1-O-methyl benzene-1,2-dicarboxylate
    • Butyl methyl phthalate
    • Methyl butyl phthalate
    • Phthalic acid, butyl methyl ester
    • 1,2-Benzenedicarboxylicacid, butyl methyl ester (9CI)
    • Phthalic acid, butyl methyl ester (8CI)
    • Butylmethyl phthalate
    • 34006-76-3
    • Q63396040
    • SCHEMBL6057141
    • Z1095080128
    • AKOS007848104
    • DTXSID7074325
    • 1-Butyl 2-methyl phthalate #
    • XXFSYINDUHLBIL-UHFFFAOYSA-N
    • NS00096372
    • 1,2-BENZENEDICARBOXYLIC ACID BUTYL METHYLESTER
    • AI3-03342
    • Inchi: 1S/C13H16O4/c1-3-4-9-17-13(15)11-8-6-5-7-10(11)12(14)16-2/h5-8H,3-4,9H2,1-2H3
    • InChI Key: XXFSYINDUHLBIL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OC)=O)CCCC

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.2640 (rough estimate)
  • Boiling Point: 384.9°C (rough estimate)
  • Flash Point: 160.9°C
  • Refractive Index: 1.4795 (estimate)
  • PSA: 52.6
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